Cas no 104097-41-8 (4-sec-Butoxybenzoic Acid)

4-sec-Butoxybenzoic Acid Properties

Names and Identifiers

• 4-(sec-Butoxy)benzoic acid
• (+-)-4-sec-Butyloxy-benzoesaeure
• 4-(butan-2-yloxy)benzoic acid
• 4-(methylpropoxy)benzoic acid
• 4-[(1-methylpropyl)oxy]benzoic acid
• 4-sec-Butoxy-benzoesaeure
• 4-sec-butoxybenzoic acid
• 4-sec-Butoxy-benzoic acid
• AC1NO5LM
• ARONIS013073
• p-iso-Butyl-oxy-benzoesaeure
• SureCN948362
• AKOS BB-8616
• ASISCHEM V46852
• 0133
• 4047721
• AKOS BB
• ZERENEX E
• 4-(s-butoxy) benzoic acid
• Z57243688
• AKOS016036799
• ALBB-022471
• 104097-41-8
• MFCD01333527
• SCHEMBL948362
• EN300-85044
• BBL002685
• G22502
• CS-0217792
• 4-sec-butoxybenzoicacid
• Benzoic acid, 4-(1-methylpropoxy)-
• DTXSID30408631
• 4-(sec-butoxy)benzoic acid
• STK014340
• 4-butan-2-yloxybenzoic Acid
• VS-01163
• AKOS000109257
• AKOS BB/0133
• ZERENEX E/4047721
• 4-SEC-BUTOXY-BENZOIC ACID
• +Expand

• MDL： MFCD01333527
• InChIKey： LCMFDJQAHNDLEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-3-8(2)14-10-6-4-9(5-7-10)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)
• SMILES： CCC(C)OC1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų